Benzocaine Methanethiosulfonate Benzocaine Methanethiosulfonate
Brand Name: Vulcanchem
CAS No.: 212207-24-4
VCID: VC20745055
InChI: InChI=1S/C10H13NO4S2/c1-17(13,14)16-7-6-15-10(12)8-2-4-9(11)5-3-8/h2-5H,6-7,11H2,1H3
SMILES: CS(=O)(=O)SCCOC(=O)C1=CC=C(C=C1)N
Molecular Formula: C10H13NO4S2
Molecular Weight: 275.3 g/mol

Benzocaine Methanethiosulfonate

CAS No.: 212207-24-4

VCID: VC20745055

Molecular Formula: C10H13NO4S2

Molecular Weight: 275.3 g/mol

* For research use only. Not for human or veterinary use.

Benzocaine Methanethiosulfonate - 212207-24-4

Description

Benzocaine Methanethiosulfonate is a chemical compound formed by the reaction of benzocaine, a local anesthetic, with methanethiosulfonate, a sulfhydryl-reactive group. This compound is notable for its potential applications in pharmacology, particularly in enhancing the efficacy and stability of local anesthetics.

Mechanism of Action

Benzocaine Methanethiosulfonate functions primarily as a local anesthetic. It acts by binding to voltage-gated sodium channels in nerve cells, preventing the influx of sodium ions, which is crucial for the initiation and propagation of nerve impulses. This mechanism is similar to that of its parent compound, benzocaine, but with enhanced properties due to the methanethiosulfonate group.

Key Findings from Research

  • Binding Affinity: The compound demonstrates a significant reduction in peak sodium currents when applied to cardiac sodium channels, indicating effective binding and action on these channels .

  • Stabilization of Inactivated State: Research shows that Benzocaine Methanethiosulfonate can stabilize the inactivated state of sodium channels more effectively than benzocaine alone, leading to prolonged anesthetic effects .

Pharmacological Applications

Benzocaine Methanethiosulfonate has potential applications in various medical fields due to its enhanced anesthetic properties:

  • Topical Anesthesia: It can be used as a topical anesthetic for procedures involving mucosal surfaces.

  • Cardiac Applications: Due to its effects on cardiac sodium channels, it may have implications in treating certain cardiac conditions where modulation of these channels is beneficial .

Research Findings and Data Tables

The following table summarizes key research findings related to Benzocaine Methanethiosulfonate:

Study ReferenceExperimental ConditionsFindings
Human heart sodium channelsMTS-L0-BZ reduced peak currents significantly and irreversibly modified channels.
Rat skeletal muscle sodium channelsMTS-L0-BZ showed reversible effects, indicating selective action on specific channel types.
Voltage dependence studiesMTS-L0-BZ shifted steady-state inactivation curves significantly, demonstrating its stabilizing effect on sodium channels.
CAS No. 212207-24-4
Product Name Benzocaine Methanethiosulfonate
Molecular Formula C10H13NO4S2
Molecular Weight 275.3 g/mol
IUPAC Name 2-methylsulfonylsulfanylethyl 4-aminobenzoate
Standard InChI InChI=1S/C10H13NO4S2/c1-17(13,14)16-7-6-15-10(12)8-2-4-9(11)5-3-8/h2-5H,6-7,11H2,1H3
Standard InChIKey BFIKQFVRUBGWRC-UHFFFAOYSA-N
SMILES CS(=O)(=O)SCCOC(=O)C1=CC=C(C=C1)N
Canonical SMILES CS(=O)(=O)SCCOC(=O)C1=CC=C(C=C1)N
Synonyms 2-(4-Aminobenzoyloxy)ethyl Methanethiosulfonate;
PubChem Compound 4125658
Last Modified Sep 14 2023

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